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Compound of Interest

2-bromo-1-(chloromethyl)-4-
Compound Name:

nitrobenzene
CAS No.: 1261794-92-6

Cat. No.: B6616848

Get Quote

Executive Summary & Chemical Identity

2-Bromo-4-nitrobenzyl chloride is a high-value, tri-functional electrophilic scaffold used
extensively in medicinal chemistry for the synthesis of heterocycles and proteolysis-targeting
chimeras (PROTACS). Its handling requires elevated vigilance not merely due to its corrosivity,
but because of its potent lachrymatory properties and susceptibility to rapid hydrolysis.

This guide moves beyond standard GHS classifications to provide a mechanistic understanding
of the compound's reactivity, establishing a self-validating safety protocol for researchers.

Chemical Specifications
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Parameter Specification
IUPAC Name 1-(Chloromethyl)-2-bromo-4-nitrobenzene
52271-93-7 (Verify on specific vendor CoA;
Common CAS ) )
isomers exist)
Molecular Formula C7HsBrCINO2
Molecular Weight 250.48 g/mol

Pale yellow crystalline solid (low melting point

Physical State
approx. 45-50°C)

Soluble in DCM, THF, EtOAc; reacts with

Solubility water/alcohols.[1][2][3][4]

The Tri-Functional "Linchpin" Utility

Unlike simple benzyl halides, this molecule offers three distinct orthogonal reaction sites,
making it a critical "linchpin in drug design.

e Benzylic Chloride: Highly reactive electrophile for SN2 alkylation (e.g., with amines/thiols).
» Aryl Bromide: Handle for Palladium-catalyzed cross-coupling (Suzuki/Buchwald).
» Nitro Group: Precursor for aniline generation via reduction (Fe/HCI or Hz/Pd).

Hazard Mechanics: Beyond the GHS Label
The Lachrymatory Mechanism (TRPA1 Activation)

While GHS labels classify this as "Skin Corr. 1B" and "Eye Dam. 1," the immediate operational
threat is its lachrymatory nature.[3]

e Mechanism: Benzyl halides act as potent alkylating agents toward the sulthydryl (-SH)
groups of cysteine residues within the TRPAL ion channel (Transient Receptor Potential
Ankyrin 1) on sensory nerve endings.
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e Physiological Response: This covalent modification triggers calcium influx, interpreted by the
nervous system as burning pain, leading to profuse lacrimation and blepharospasm
(involuntary eyelid closure).

o Implication: Standard fume hood airflow is insufficient if technique is poor. Trace vapors can
incapacitate a lab.

Hydrolytic Instability & HCI Generation

Exposure to ambient humidity releases anhydrous hydrogen chloride gas, which acts as a
secondary respiratory irritant and corrodes metal balances.

Operational Safety Protocols
The "Double-Glove" Permeation Rule

Nitrile gloves provide insufficient protection against benzyl halides in organic solvents. The
benzylic chloride moiety permeates standard 4-mil nitrile in <2 minutes.

Mandatory PPE Protocol:

Base Layer: 4-mil Nitrile (Dexterity).

Barrier Layer: Silver Shield® / 4H® (Laminate) or 8-mil Viton (Chemical Resistance).

Outer Layer: 4-mil Nitrile (Grip and contamination control).

Why? The laminate layer is chemically impervious but slippery; the outer nitrile restores grip.

Weighing & Transfer Workflow (Solid Handling)

Static electricity can disperse the fine crystalline powder, creating an aerosol.
Protocol:
e Do NOT weigh directly on the open bench.

e Anti-Static Gun: Treat the spatula and weighing boat with an anti-static gun (e.g., Zerostat)
inside the hood.
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o Solvent Dampening: If possible, pre-weigh the receiving flask with the reaction solvent.
Transfer the solid directly into the solvent to immediately suppress vapor pressure.

» Decontamination: Wipe the balance area with a tissue soaked in 5% Sodium Thiosulfate
(see Section 4).

Emergency Response & Deactivation (Quenching)
The Nucleophilic Quench Principle

Water alone is a poor decontaminant because the hydrolysis is slow and generates HCI. We
must use a "soft" nucleophile to rapidly consume the alkylating agent without generating gas.

The "Thio-Quench” Solution:
e Composition: 10% w/v Sodium Thiosulfate (
) in water + 1% Sodium Carbonate.

e Mechanism:

e Result: The product is a non-volatile, water-soluble Bunte salt.

Spills & Waste Disposal[4][5]

o Small Spill (<1g): Cover with Thio-Quench solution. Allow to sit for 15 minutes. Wipe up with
absorbent pads.

o Glassware Cleaning: Rinse all contaminated glassware with Thio-Quench before removing it
from the fume hood. Do not bring contaminated glassware to the communal sink.

o Self-Validation: Check the pH of the waste. It should remain basic (pH > 8). If acidic, HCl is
still being generated; add more carbonate.

Visualized Workflows
Reactivity & Hazard Pathway

This diagram illustrates the chemical fate of the molecule in both synthesis and biological
hazard contexts.
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Caption: Figure 1. Divergent pathways of 2-bromo-4-nitrobenzyl chloride: Biological toxicity
(Red), Chemical Deactivation (Green), and Synthetic Utility (Yellow).

Safe Handling Decision Tree

A logic flow for daily handling to prevent exposure.
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Start: Handling Solid

Check PPE:
Nitrile + Laminate + Nitrile?

:

Fume Hood Check:
Sash < 18 inches?

Weighing Procedure

Is powder static?

Use Anti-Static Gun

Transfer to Solvent
(Immediate Dissolution)

Decon: Thiosulfate Wipe

Click to download full resolution via product page

Caption: Figure 2. Operational logic for preventing aerosolization and exposure during solid
handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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